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Compound of Interest

Compound Name: Oxyayanin B

cat. No.: B1195107

An In-Depth Technical Guide to Oxyayanin B

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oxyayanin B is a naturally occurring flavonoid, specifically a trihnydroxy-trimethoxyflavone, that
has been identified in a number of plant species. As a member of the flavonoid class of
compounds, it holds potential for various biological activities, though specific research on this
particular molecule is limited. This technical guide provides a comprehensive overview of the
current knowledge on Oxyayanin B, including its chemical structure, properties, and known
natural sources. Due to the scarcity of published experimental data, this guide also outlines
general methodologies for the analysis and evaluation of similar flavonoid compounds,
providing a framework for future research.

Chemical Structure and Identification

Oxyayanin B is a flavonoid derivative with the systematic IUPAC name 5,6-dihydroxy-2-(3-
hydroxy-4-methoxyphenyl)-3,7-dimethoxychromen-4-one.[1] The core structure is a flavone
backbone substituted with three hydroxyl (-OH) groups and three methoxy (-OCHS3) groups at
specific positions, which dictate its chemical behavior and potential biological functions.

Below is a DOT language script for the 2D chemical structure of Oxyayanin B.

Chemical structure of Oxyayanin B.
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Chemical and Physical Properties

The following table summarizes the key chemical identifiers and computed properties for
Oxyayanin B. Experimental data for properties such as melting point and solubility are not
widely available in the literature.

Property Value Source
Molecular Formula C18H1608 [1]
Molecular Weight 360.3 g/mol [1]
CAS Number 548-74-3 [1]

5,6-dihydroxy-2-(3-hydroxy-4-
IUPAC Name methoxyphenyl)-3,7- [1]

dimethoxychromen-4-one

3',5,6-Trihydroxy-3,4',7-
Synonyms trimethoxyflavone, 3,7,4'- [1]

trimethylguercetagetin

Monoisotopic Mass 360.08451746 Da [1]

XLogP3 (Computed) 2.8 [1]

COC1=C(C=C(C=C1)C2=C(C(

SMILES =0)C3=C(C(=C(C=C302)0C)  [1]
0)0)0OC)0
UQBUUCDVKDSHCE-

InChiKey [1]

UHFFFAOYSA-N

Natural Sources

Oxyayanin B has been identified as a plant metabolite in several species.[1] The primary
reported natural sources include:

e Apuleia leiocarpa[1]

o Hyptis brevipes[1]
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» Pulicaria wightiana (from the aerial parts)[1]

Biological Activity and Signaling Pathways

While the broader class of flavonoids is known for a wide range of biological activities, including
antioxidant, anti-inflammatory, and anticancer effects, specific in-vitro and in-vivo studies on
Oxyayanin B are not extensively documented in publicly available scientific literature.
Consequently, there is no validated information on the specific signaling pathways that
Oxyayanin B may modulate.

Based on its structure as a polyhydroxylated and methoxylated flavonoid, it could be
hypothesized to exhibit antioxidant properties through free radical scavenging. The
arrangement of hydroxyl groups on the B-ring is often a key determinant of such activity.
However, without experimental data, this remains speculative.

Future research could investigate the effects of Oxyayanin B on common signaling pathways
implicated in inflammation and cancer, such as NF-kB and MAPK pathways.

Below is a generalized hypothetical workflow for screening the biological activity of a novel
flavonoid like Oxyayanin B.
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(e.g., Western Blot for
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(e.g., inflammation or
tumor models)

Click to download full resolution via product page
Hypothetical workflow for evaluating Oxyayanin B.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of
Oxyayanin B are not readily available. This section outlines general methodologies that can be
adapted for future research on this compound.

Isolation from Natural Sources
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A general protocol for the isolation of flavonoids from plant material is presented below. This
would need to be optimized for the specific plant source and target compound.

Maceration with
Organic Solvent
(e.q., Methanol Ethanol)

Filtration and Concentration
(Rotary Evaporation)

S —
Crude Extract

Liquid-Liquid Partitioning
(e.g., with hexane, ethyl acetate)

Ethyl Acetate Fraction

(Flavonoid-rich)

Column Chromatography
(e.g., Silica Gel or Sephadex LH-20)
Collect and Analyze Fractions
(TLC)

Preparative HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Purification, characterization and antibacterial potential of a lectin isolated from Apuleia
leiocarpa seeds - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Oxyayanin B chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1195107#oxyayanin-b-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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